Cas no 1504051-20-0 (Benzo[d]isothiazol-5-ylmethanamine)

• Product Name: Benzo[d]isothiazol-5-ylmethanamine
• CAS No: 1504051-20-0
• MF: C₈H₈N₂S
• MW: 164.227519989014
• CID: 4820387
• Update Time: 2023-08-19

Benzo[d]isothiazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• Benzo[d]isothiazol-5-ylmethanamine

• Inchi： 1S/C8H8N2S/c9-4-6-1-2-8-7(3-6)5-10-11-8/h1-3,5H,4,9H2
• InChI Key： IGXKSPWUMMKXTH-UHFFFAOYSA-N
• SMILES： S1C2C=CC(CN)=CC=2C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• XLogP3: 1.2
• Topological Polar Surface Area: 67.2